Cas no 1806783-31-2 (2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806783-31-2
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4926560
• Update Time: 2025-10-24

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H5BrClF2N/c8-3-5-4(7(10)11)1-2-6(9)12-5/h1-2,7H,3H2
• InChI Key： GPRLTIQCKZUJBF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine (CAS No. 1806783-31-2)

2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine (CAS No. 1806783-31-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique pyridine backbone and functional groups such as bromomethyl, chloro, and difluoromethyl, serves as a critical building block in modern organic chemistry. Its molecular structure enables versatile reactivity, making it invaluable for researchers developing novel crop protection agents and bioactive molecules.

The growing demand for sustainable agrochemicals and precision farming solutions has propelled interest in compounds like 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine. Industry trends indicate a surge in searches for "pyridine derivatives in agriculture" and "halogenated pyridine applications," reflecting its relevance in addressing global food security challenges. Researchers are particularly intrigued by its potential role in designing next-generation fungicides, as the difluoromethyl group demonstrates remarkable bioactivity against resistant plant pathogens.

From a synthetic chemistry perspective, the bromomethyl moiety in CAS 1806783-31-2 offers exceptional versatility for cross-coupling reactions and nucleophilic substitutions. Recent publications highlight its utility in Suzuki-Miyaura couplings and palladium-catalyzed transformations, answering frequent search queries about "pyridine bromomethyl reaction pathways." The compound's electron-deficient pyridine ring further enhances its reactivity in regioselective functionalization, a hot topic in medicinal chemistry forums.

Environmental considerations have driven innovation in the application of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine. With increasing searches for "low-persistence crop chemicals" and "biodegradable pesticide precursors," this compound's balanced lipophilicity and metabolic stability make it attractive for developing environmentally benign formulations. Its chloro-difluoromethyl pattern has shown particular promise in reducing environmental accumulation while maintaining efficacy.

Analytical characterization of 1806783-31-2 reveals distinctive NMR spectral features that facilitate quality control in production. The proton at C4 typically appears as a doublet due to coupling with adjacent fluorine atoms, while the bromomethyl protons produce characteristic signals around 4.5 ppm. These analytical markers address common laboratory questions about "pyridine derivative spectral identification" and "halogenated compound analysis."

The commercial availability of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine has expanded significantly to meet research demands, with purity specifications typically exceeding 98% HPLC. Current market analyses indicate growing procurement inquiries for "high-purity pyridine building blocks" and "custom halogenated heterocycles." Proper storage recommendations emphasize protection from moisture and light to maintain the compound's stability and reactivity profile.

Future research directions for CAS 1806783-31-2 may explore its potential in material science applications, particularly in designing functional polymers and electronic materials. The compound's electron-withdrawing groups could facilitate development of organic semiconductors, aligning with trending searches for "heterocyclic compounds in organic electronics." Its structural features also suggest possible utility in metal-organic frameworks (MOFs) for specialized separation technologies.

Safety assessments of 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine emphasize standard laboratory precautions for halogenated compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment (PPE) including nitrile gloves and chemical goggles is recommended. These protocols address frequently searched topics like "safe handling of bromomethyl compounds" and "pyridine derivative storage guidelines."

In conclusion, 2-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine (CAS No. 1806783-31-2) represents a sophisticated chemical tool with multifaceted applications across scientific disciplines. Its unique combination of halogen substituents and heterocyclic architecture continues to inspire innovation in green chemistry, pharmaceutical development, and advanced materials, positioning it as a compound of enduring significance in contemporary research and industrial applications.